Cas no 847573-68-6 (1H-Pyrazole-3,5-dicarbonitrile)

1H-Pyrazole-3,5-dicarbonitrile structure

847573-68-6 structure

Product Name:1H-Pyrazole-3,5-dicarbonitrile

CAS No:847573-68-6

MF:C₅H₂N₄

MW:118.096179485321

MDL:MFCD28168072

CID:3030557

PubChem ID:68584615

Update Time:2024-10-26

1H-Pyrazole-3,5-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

- 1H-PYRAZOLE-3,5-DICARBONITRILE
- 3,5-Dicyano-1H-pyrazole
- FCH2910551
- AK174608
- 847573-68-6
- MFCD28168072
- AS-40317
- AKOS025396545
- bis-cyanopyrazole
- CS-0110435
- SCHEMBL3294254
- 1H-Pyrazole-3,5-dicarbonitrile
- MDL： MFCD28168072
- Inchi： 1S/C5H2N4/c6-2-4-1-5(3-7)9-8-4/h1H,(H,8,9)
- InChI Key： LBSASQXIHJDQCN-UHFFFAOYSA-N
- SMILES： N#CC1C=C(C#N)NN=1

Computed Properties

Exact Mass: 118.027946081g/mol
Monoisotopic Mass: 118.027946081g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 76.3
XLogP3: 0.3

1H-Pyrazole-3,5-dicarbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A049002570-250mg	1H-Pyrazole-3,5-dicarbonitrile	847573-68-6	95%	250mg	$181.28	2023-08-31
Alichem	A049002570-1g	1H-Pyrazole-3,5-dicarbonitrile	847573-68-6	95%	1g	$455.90	2023-08-31
Alichem	A049002570-5g	1H-Pyrazole-3,5-dicarbonitrile	847573-68-6	95%	5g	$1694.35	2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XI161-200mg	1H-Pyrazole-3,5-dicarbonitrile	847573-68-6	98%	200mg	785.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XI161-1g	1H-Pyrazole-3,5-dicarbonitrile	847573-68-6	98%	1g	2361.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XI161-50mg	1H-Pyrazole-3,5-dicarbonitrile	847573-68-6	98%	50mg	315.0CNY	2021-07-15
TRC	P842255-10mg	1H-Pyrazole-3,5-dicarbonitrile	847573-68-6		10mg	$ 50.00	2022-06-02
TRC	P842255-50mg	1H-Pyrazole-3,5-dicarbonitrile	847573-68-6		50mg	$ 135.00	2022-06-02
TRC	P842255-100mg	1H-Pyrazole-3,5-dicarbonitrile	847573-68-6		100mg	$ 210.00	2022-06-02
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD304375-100mg	1H-Pyrazole-3,5-dicarbonitrile	847573-68-6	98%	100mg	￥244.0	2024-04-18

1H-Pyrazole-3,5-dicarbonitrile Production Method

Production Method 1

1397683-79-2

847573-68-6

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride Solvents: Acetonitrile ; rt

Reference

Competing H2 versus Intramolecular C-H Activation at a Dinuclear Nickel Complex via Metal-Metal Cooperative Oxidative Addition

Stevens, Hendrik; Duan, Peng-Cheng ; Dechert, Sebastian ; Meyer, Franc, Journal of the American Chemical Society, 2020, 142(14), 6717-6728

Production Method 2

1397683-79-2

847573-68-6

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride Solvents: Acetonitrile ; 100 °C

Reference

New mixed heterocycles combining pyrazoles and tetrazoles

Reinhardt, Elena; Boelter, Marc F.; Klapoetke, Thomas M.; Stierstorfer, Joerg, New Trends in Research of Energetic Materials, 2019, 612, 612-618

Production Method 3

1397683-79-2

847573-68-6

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride Solvents: Acetonitrile ; 0 °C; 5 h, 120 °C

Reference

Pairwise H2/D2 Exchange and H2 Substitution at a Bimetallic Dinickel(II) Complex Featuring Two Terminal Hydrides

Manz, Dennis-Helmut; Duan, Peng-Cheng; Dechert, Sebastian; Demeshko, Serhiy; Oswald, Rainer; et al, Journal of the American Chemical Society, 2017, 139(46), 16720-16731